Cas no 1420983-06-7 ((1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol)
1420983-06-7 structure
Product Name:(1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol
CAS No:1420983-06-7
MF:C13H14ClN3O
MW:263.722761631012
CID:2171562
Update Time:2023-08-05
(1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol
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- Inchi: 1S/C13H14ClN3O/c14-12-13(17-6-5-9(7-17)8-18)16-11-4-2-1-3-10(11)15-12/h1-4,9,18H,5-8H2
- InChI Key: UXBMOCKVHLDKMO-UHFFFAOYSA-N
- SMILES: ClC1C(=NC2C=CC=CC=2N=1)N1CCC(CO)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 291
- Topological Polar Surface Area: 49.2
(1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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